2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide

• CAS No.: 81167-93-3
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfonyl]-4-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C15H17NO3S/c1-11-4-5-13(3)14(8-11)10-20(18,19)15-9-12(2)6-7-16(15)17/h4-9H,10H2,1-3H3
• InChI Key: JHNURFXKFRMZJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=CC(=C2)C)[O-]

Description

2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The sulfide compound (0.006 mole) is oxidized with MCPBA (0.014 mol) and is isolated in the manner described in Example 1. Yield 62% of theory. Melting point 156°-158° C. from ethanol/water (80/20 v/v) I.R. N→O 1275 cm-1, SO2 1135, 1310 cm-1.

Synthesis routes and methods II

Procedure details

The sulfide isolated in step (a) above was dissolved in 20 ml of glacial acetic acid and 1.5 ml of 30% hydrogen peroxide was added along with 100 mg of sodium tungstate. The reaction mixture was heated at 40° C. for one hour, cooled, and poured into water to percipitate the product. Yield, 1.46 or 89%. NMR supported the proposed structure.